4-[5-(2-naphthyloxy)-1H-tetrazol-1-yl]benzamide

• IUPAC Name: 4-(5-naphthalen-2-yloxytetrazol-1-yl)benzamide
• InChI: InChI=1S/C18H13N5O2/c19-17(24)13-5-8-15(9-6-13)23-18(20-21-22-23)25-16-10-7-12-3-1-2-4-14(12)11-16/h1-11H,(H2,19,24)
• InChI Key: AXCBVNWJGFSFLZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)OC3=NN=NN3C4=CC=C(C=C4)C(=O)N
• Molecular Formula: C18H13N5O2
• Molecular Weight: 331.3 g/mol

Description

4-[5-(2-naphthyloxy)-1H-tetrazol-1-yl]benzamide, also known as NTB, is a chemical compound that has gained significant attention in the field of scientific research. This compound is a potent antagonist of the transient receptor potential vanilloid 1 (TRPV1) ion channel, which is involved in the sensation of pain and inflammation.

Mechanism of Action

4-[5-(2-naphthyloxy)-1H-tetrazol-1-yl]benzamide blocks the TRPV1 ion channel by binding to a specific site on the channel, thereby preventing the influx of calcium ions into the cell. This leads to a decrease in the release of neurotransmitters involved in pain and inflammation, resulting in analgesic and anti-inflammatory effects. Additionally, 4-[5-(2-naphthyloxy)-1H-tetrazol-1-yl]benzamide has been found to induce cell death in cancer cells by activating apoptosis pathways.
Biochemical and Physiological Effects:
4-[5-(2-naphthyloxy)-1H-tetrazol-1-yl]benzamide has been shown to have potent analgesic and anti-inflammatory effects in animal models of pain and inflammation. It has also been found to inhibit the growth of cancer cells in vitro and in vivo. However, further studies are needed to determine the exact biochemical and physiological effects of 4-[5-(2-naphthyloxy)-1H-tetrazol-1-yl]benzamide.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[5-(2-naphthyloxy)-1H-tetrazol-1-yl]benzamide in lab experiments is its high potency and specificity for the TRPV1 ion channel. This makes it a valuable tool for studying the role of TRPV1 in pain, inflammation, and cancer. However, one limitation of using 4-[5-(2-naphthyloxy)-1H-tetrazol-1-yl]benzamide is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 4-[5-(2-naphthyloxy)-1H-tetrazol-1-yl]benzamide. One area of interest is the development of more potent and selective TRPV1 antagonists for therapeutic applications. Additionally, further studies are needed to determine the exact mechanism of action of 4-[5-(2-naphthyloxy)-1H-tetrazol-1-yl]benzamide in cancer cells, as well as its potential use in combination with other cancer therapies. Finally, the development of more efficient synthesis methods for 4-[5-(2-naphthyloxy)-1H-tetrazol-1-yl]benzamide could make it more accessible for research and potential therapeutic use.

Synthesis Methods

The synthesis of 4-[5-(2-naphthyloxy)-1H-tetrazol-1-yl]benzamide involves several steps, including the reaction of 2-naphthol with phthalic anhydride to form 2-(2-naphthyloxy)benzoic acid. This intermediate is then converted to 4-[5-(2-naphthyloxy)-1H-tetrazol-1-yl]benzamide by reacting with sodium azide and thionyl chloride. The final product is purified by recrystallization from ethanol.

Scientific Research Applications

4-[5-(2-naphthyloxy)-1H-tetrazol-1-yl]benzamide has been extensively studied for its potential therapeutic applications in various diseases, including chronic pain, inflammation, and cancer. It has been shown to effectively block the TRPV1 ion channel, which is involved in the sensation of pain and inflammation. 4-[5-(2-naphthyloxy)-1H-tetrazol-1-yl]benzamide has also been found to inhibit the growth of cancer cells, making it a promising candidate for cancer therapy.